Cas no 644-16-6 (N-(4-Methylphenyl)naphthalen-2-amine)

• Product Name: N-(4-Methylphenyl)naphthalen-2-amine
• CAS No: 644-16-6
• MF: C₁₇H₁₅N
• MW: 233.307704210281
• MDL: MFCD00222912
• CID: 510243
• PubChem ID: 87557990
• Update Time: 2025-06-08

N-(4-Methylphenyl)naphthalen-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(p-Tolyl)naphthalen-2-amine
• N-(p-Tolyl)-2-naphthylamine
• 2-Naphthalenamine,N-(4-methylphenyl)-
• N-(4-methylphenyl)naphthalen-2-amine
• 2-(p-Toluidino)naphthalene
• N-p-Tolyl-beta-naphthylamine
• NSC 22889
• N-(4-methylphenyl)-N-(2-naphthyl)amine
• 2-Naphthylamine, N-p-tolyl-
• NSC22889
• 2-Naphthalenamine, N-(4-methylphenyl)-
• p-Tolyl-ss-naphthylamin
• Oprea1_463045
• (4-methylphenyl)-2-naphthylamine
• N-(p-Tolyl)-.beta.-naphthylamine
• n-(4-methylphenyl)-2-naphthylamine
• AS-59806
• T72766
• AKOS003804279
• IBJHDUPUTZQCLL-UHFFFAOYSA-N
• 644-16-6
• STK387982
• DTXSID40281755
• AK-918/41204438
• AB01331500-02
• MFCD00222912
• T2065
• SCHEMBL1011514
• NCGC00338220-01
• NSC-22889
• N-(4-Methylphenyl)naphthalen-2-amine

• MDL： MFCD00222912
• Inchi： 1S/C17H15N/c1-13-6-9-16(10-7-13)18-17-11-8-14-4-2-3-5-15(14)12-17/h2-12,18H,1H3
• InChI Key： IBJHDUPUTZQCLL-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C)=CC=1)C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 233.12000
• Monoisotopic Mass: 233.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: Yellow crystalline powder.
• Density: 1.133±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 99.0 to 103.0 deg-C
• Solubility: Insuluble (1.7E-3 g/L) (25 ºC),
• PSA: 12.03000
• LogP: 4.96480
• Solubility: Soluble in methanol

N-(4-Methylphenyl)naphthalen-2-amine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-(4-Methylphenyl)naphthalen-2-amine

Introduction to N-(4-Methylphenyl)naphthalen-2-amine (CAS No. 644-16-6)

N-(4-Methylphenyl)naphthalen-2-amine, with the chemical formula C₁₇H₁₇N, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound is identified by its unique structure, which combines a naphthalene ring with an aniline derivative, making it a valuable intermediate in the synthesis of various biologically active molecules. The presence of the 4-methylphenyl group and the naphthalen-2-amine moiety contributes to its distinct chemical properties and reactivity, which have been extensively studied and utilized in recent years.

The compound is primarily recognized by its CAS number, CAS No. 644-16-6, which serves as a unique identifier in scientific literature and industrial applications. This numerical identifier ensures that researchers and manufacturers can accurately reference and utilize the compound in their respective fields. The molecular structure of N-(4-Methylphenyl)naphthalen-2-amine consists of a naphthalene core substituted with an amine group at the 2-position and a methyl group at the 4-position of the phenyl ring. This specific arrangement imparts unique electronic and steric properties that make it a versatile building block in drug discovery and material science.

In recent years, N-(4-Methylphenyl)naphthalen-2-amine has garnered attention due to its role as a precursor in the synthesis of various pharmacologically relevant compounds. Its structural features allow for modifications at multiple sites, enabling chemists to tailor its properties for specific applications. For instance, the amine group can be further functionalized through reactions such as acylation or alkylation, while the aromatic rings provide opportunities for cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings. These transformations have been exploited in the development of novel therapeutic agents targeting diverse diseases.

One of the most compelling aspects of N-(4-Methylphenyl)naphthalen-2-amine is its utility in medicinal chemistry. Researchers have leveraged its scaffold to design molecules with enhanced binding affinity and selectivity for biological targets. For example, derivatives of this compound have been investigated as potential inhibitors of enzymes involved in inflammatory pathways. The 4-methylphenyl substituent plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its interaction with biological receptors. This has led to several patents and publications detailing novel synthetic routes and pharmacological applications.

The synthesis of N-(4-Methylphenyl)naphthalen-2-amine typically involves multi-step organic reactions, starting from commercially available precursors such as naphthalene derivatives and aniline analogs. Advanced synthetic methodologies, including transition metal-catalyzed reactions, have been employed to improve yield and purity. These techniques are essential for producing high-quality material that meets the stringent requirements of pharmaceutical research and development. Recent advancements in flow chemistry have also enabled more efficient and scalable synthesis of this compound, opening new avenues for industrial applications.

From a computational chemistry perspective, N-(4-Methylphenyl)naphthalen-2-amine has been subjected to extensive molecular modeling studies to understand its behavior in various environments. Quantum mechanical calculations have provided insights into its electronic structure, helping researchers predict its reactivity and stability under different conditions. These computational approaches are complemented by experimental data obtained through spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). The integration of experimental and theoretical data has significantly enhanced our understanding of this compound's properties.

The pharmaceutical industry has shown particular interest in N-(4-Methylphenyl)naphthalen-2-amine due to its potential as a lead compound for drug development. Several clinical trials have been initiated to evaluate the efficacy and safety of derivatives derived from this scaffold. While these trials are still ongoing, preliminary results suggest promising activity against certain therapeutic targets. The compound's ability to undergo further functionalization makes it an attractive candidate for structure-based drug design initiatives aimed at improving existing therapies or developing novel treatments.

Beyond pharmaceutical applications, N-(4-Methylphenyl)naphthalen-2-amine has found utility in other areas such as materials science. Its aromatic structure makes it a suitable candidate for developing organic semiconductors and liquid crystal materials. Researchers have explored its potential as a building block for creating novel polymers with enhanced thermal stability and mechanical strength. These applications highlight the compound's versatility beyond traditional medicinal chemistry uses.

In conclusion, N-(4-Methylphenyl)naphthalen-2-amine (CAS No. 644-16-6) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate in synthetic chemistry. Recent research has underscored its potential as a lead compound for drug development, with several promising derivatives entering clinical evaluation stages. Additionally, its applications in advanced materials underscore its broad utility across multiple scientific disciplines.